Ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate

• IUPAC Name: ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate
• InChI: InChI=1S/C9H13NO4/c1-3-14-9(13)7(11)6-4-5-10(2)8(6)12/h11H,3-5H2,1-2H3/b7-6-
• InChI Key: KSOBHBYVTKYSCG-SREVYHEPSA-N
• Canonical SMILES: CCOC(=O)C(=C1CCN(C1=O)C)O
• Isomeric SMILES: CCOC(=O)/C(=C/1\CCN(C1=O)C)/O
• Molecular Formula: C9H13NO4
• Molecular Weight: 199.20 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. The IUPAC name provides a systematic way of naming chemical substances.

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

This involves understanding the molecular structure of the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, stability, etc.

Scientific Research Applications

Efficient Syntheses of Pyrrole Derivatives

Research indicates the potential of Ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate in the synthesis of pyrrole derivatives. A study by Dawadi and Lugtenburg (2011) demonstrated the efficient synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and its derivatives using ethyl 2-chloroacetoacetate. This method provides access to a library of important pyrrole systems, highlighting the compound's utility in synthesizing novel pyrrole derivatives with potential applications in various fields, including medicinal chemistry and materials science (Dawadi & Lugtenburg, 2011).

Quantum Chemical Investigation of Molecular Properties

Another study focused on the quantum chemical and thermodynamic properties of related pyrrolidinone derivatives, demonstrating the importance of such compounds in understanding molecular interactions and properties. Bouklah et al. (2012) used DFT and quantum chemical calculations to investigate the electronic properties, including HOMO and LUMO energies, of substituted pyrrolidinones. This research contributes to the fundamental understanding of molecular behavior, which is crucial for the development of new materials and drugs (Bouklah et al., 2012).

Antimicrobial Activities of Secondary Metabolites

Research into the antimicrobial properties of secondary metabolites related to Ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate has also been conducted. Miao et al. (2012) isolated and evaluated two secondary metabolites from Talaromyces verruculosus for their antimicrobial activities. This study illustrates the potential for discovering new antimicrobial agents from compounds structurally related to Ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate, thereby contributing to the ongoing search for new treatments for infectious diseases (Miao et al., 2012).

Synthesis of Heterocyclic Compounds

The compound also serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. For example, Kakehi, Ito, and Matsubara (1995) developed a one-pot synthesis method for 2H-Pyrano(3,2-a)indolizin-2-one derivatives. This research underscores the versatility of Ethyl (2Z)-2-hydroxy-2-(1-methyl-2-oxopyrrolidin-3-ylidene)acetate in synthesizing complex heterocyclic structures that have potential applications in drug discovery and development (Kakehi et al., 1995).

Safety And Hazards

This involves understanding the safety measures that need to be taken while handling the compound and the potential hazards associated with it.

Future Directions

This involves understanding the potential applications of the compound and areas where further research is needed.

Please note that the availability of this information can vary depending on how well-studied the compound is. For a novel or less-studied compound, some of this information might not be available. In such cases, experimental studies might be needed to gather this information.